Cas no 1194974-82-7 (3-(6-Methoxypyridin-2-yl)aniline)

• Product Name: 3-(6-Methoxypyridin-2-yl)aniline
• CAS No: 1194974-82-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD19981558
• CID: 1024938
• PubChem ID: 54759092
• Update Time: 2025-07-17

3-(6-Methoxypyridin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(6-Methoxypyridin-2-yl)aniline
• 1194974-82-7
• AKOS015907939
• A892552
• MFCD19981558
• SCHEMBL2627239
• DTXSID00716694
• SB55412
• Benzenamine, 3-(6-methoxy-2-pyridinyl)-
• 2-(3-Aminophenyl)-6-methoxypyridine
• BS-19986

• MDL： MFCD19981558
• Inchi： 1S/C12H12N2O/c1-15-12-7-3-6-11(14-12)9-4-2-5-10(13)8-9/h2-8H,13H2,1H3
• InChI Key： IHNPUBICELQUGE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C2C=CC=C(C=2)N)=N1

Computed Properties

• Exact Mass: 200.09500
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14000
• LogP: 2.92060

Additional information on 3-(6-Methoxypyridin-2-yl)aniline

3-(6-Methoxypyridin-2-yl)aniline (CAS No. 1194974-82-7): A Comprehensive Overview

3-(6-Methoxypyridin-2-yl)aniline (CAS No. 1194974-82-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(6-methoxypyridin-2-yl)aniline, is characterized by its unique structural features, which include a methoxy-substituted pyridine ring and an aniline moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 3-(6-methoxypyridin-2-yl)aniline is represented by the formula C₁₁H₁₃N₂O. The compound's molecular weight is 187.23 g/mol, and it exhibits a melting point of approximately 85°C. The solubility of 3-(6-methoxypyridin-2-yl)aniline in water is limited, but it shows good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These physical properties make it suitable for use in various chemical reactions and biological assays.

In recent years, 3-(6-methoxypyridin-2-yl)aniline has been the subject of extensive research due to its potential as a lead compound for drug discovery. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. Studies have shown that 3-(6-methoxypyridin-2-yl)aniline can interact with specific GPCRs, potentially modulating their signaling pathways and influencing cellular responses.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of 3-(6-methoxypyridin-2-yl)aniline. The researchers found that the compound exhibited potent agonist activity at the serotonin 5-HT₇ receptor, a GPCR involved in regulating various physiological processes such as sleep, mood, and circadian rhythms. This finding suggests that 3-(6-methoxypyridin-2-yl)aniline could be a valuable starting point for developing new treatments for disorders related to serotonin signaling.

Beyond its role as a GPCR modulator, 3-(6-methoxypyridin-2-yl)aniline has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that the compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are thought to be mediated through its ability to inhibit the production of pro-inflammatory cytokines and chemokines.

In addition to its therapeutic potential, 3-(6-methoxypyridin-2-yl)aniline has been explored for its use as a synthetic intermediate in the preparation of more complex molecules. Its reactivity and functional group diversity make it an attractive building block for organic synthesis. Researchers have utilized 3-(6-methoxypyridin-2-yl)aniline in various coupling reactions, including Suzuki-Miyaura cross-coupling and Ullmann coupling, to construct complex molecular architectures with diverse biological activities.

The safety profile of 3-(6-methoxypyridin-2-yl)aniline is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, comprehensive safety evaluations are necessary to ensure its safe use in clinical settings.

In conclusion, 3-(6-methoxypyridin-2-yl)aniline (CAS No. 1194974-82-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for drug discovery efforts. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in advancing our understanding of biological processes and developing novel therapeutic agents.